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Compound of Interest

Compound Name: 3-Cyano-5-methoxybenzoic acid

CAS No.: 453566-61-5

Cat. No.: B2463704

Get Quote

Executive Summary & Hazard Profile
3-Cyano-5-methoxybenzoic acid (CAS: 126739-90-0) presents a specific disposal challenge

due to its dual functionality: it is both a carboxylic acid and an organic nitrile.[1][2] While the

benzoic acid moiety suggests compatibility with organic acid waste streams, the nitrile group

requires strict segregation from strong mineral acids and oxidizers to prevent accidental

hydrolysis or the theoretical release of hydrogen cyanide (HCN) under extreme conditions.

This guide outlines a self-validating disposal workflow designed to eliminate cross-reactivity

risks in the waste accumulation area.
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Property Specification Disposal Implication

Physical State Solid (Powder/Crystals)
Primary disposal via solid

waste stream (Lab Pack).[1][2]

Acidity (pKa) ~3.5 - 4.0 (Estimated)

Weak acid.[1][2] Compatible

with weak organic acids;

incompatible with strong

bases.

Reactivity Nitrile Hydrolysis

CRITICAL: Do not mix with

concentrated Sulfuric (H₂SO₄)

or Nitric Acid (HNO₃).[1][2]

Risk of exothermic hydrolysis.

Water Solubility Low/Moderate

Aqueous disposal is generally

prohibited; strictly organic

solvent waste.[1][2]

GHS Hazards Acute Tox. 4 (Oral), Irritant

Requires full PPE (Nitrile

gloves, goggles, lab coat).[1]

[2]

Pre-Disposal Assessment: The "Why" Behind the
Protocol
Expert Insight: A common error in high-throughput laboratories is classifying this compound

solely as an "Organic Acid." If disposed of in a commingled "Acid Waste" container that also

receives strong mineral acids (e.g., digestates), the nitrile group can undergo hydrolysis. While

benzonitriles are relatively stable, the presence of strong oxidizers can compromise the cyano-

carbon bond.

The Golden Rule of Segregation:
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Treat 3-Cyano-5-methoxybenzoic acid as a "Toxic Organic." Segregate it from both strong

oxidizers and strong mineral acids.[2]

Waste Stream Decision Logic
The following decision tree illustrates the logic for determining the correct waste stream,

ensuring no incompatible mixing occurs.
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Waste Generation:
3-Cyano-5-methoxybenzoic Acid

Determine Physical State

Solid (Powder/Filter Cake) Liquid (Solution/Mother Liquor)

Segregate from Oxidizers Check Solvent Matrix

DISPOSAL A:
Solid Hazardous Waste

(Double Bagged)

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, EtOAc) Aqueous Buffer?

Avoid if possible

DISPOSAL B:
Halogenated Organic Waste

DISPOSAL C:
Non-Halogenated Organic Waste

If <10% Water

Click to download full resolution via product page

Figure 1: Decision logic for segregating solid and liquid waste streams to prevent chemical

incompatibility.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance or
Contaminated Solids)
Applicability: Expired reagents, weigh-paper residues, contaminated gloves, and filter cakes.
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Containment:

Place the material in a clear, chemically resistant polyethylene bag (minimum 4 mil

thickness).

Self-Validation Step: Visually inspect the bag for punctures. If the material is a fine powder,

double-bag to prevent dust release upon compression.

Labeling:

Affix a hazardous waste label before sealing.

Mandatory Fields:

Chemical Name: "3-Cyano-5-methoxybenzoic acid"[1][2][3][4]

Hazards: "Toxic," "Irritant."[5]

Constituents: "100% Solid."

Segregation:

Place the sealed bag into the Solid Hazardous Waste Drum.

Caution: Ensure this drum is NOT designated for "Oxidizing Solids" (e.g., nitrates,

permanganates).

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, or dissolved samples.

Solvent Compatibility Check:

Determine if the primary solvent is Halogenated (e.g., Dichloromethane) or Non-

Halogenated (e.g., Methanol, Ethyl Acetate).

pH Verification (The Safety Stop):

Action: Dip a pH strip into the waste solution.
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Requirement: Ensure pH is between 4 and 10.

Critical: If pH < 2 (Strongly Acidic), neutralize slowly with dilute Sodium Bicarbonate before

adding to the organic waste container. This prevents acid-catalyzed hydrolysis of the nitrile

in the waste drum.

Transfer:

Use a funnel with a grounding wire (if solvent is flammable).

Pour into the appropriate carboy (Halogenated or Non-Halogenated).

Do not fill >90% capacity.

Documentation:

Log the addition on the carboy's accumulation log sheet. Record "3-Cyano-5-
methoxybenzoic acid" and the approximate concentration.

Emergency Contingencies: Spill Response
In the event of a spill outside the fume hood, immediate containment is required to prevent dust

inhalation.

Spill Detected 1. Evacuate Area
(If dust is airborne)

2. Don PPE:
Nitrile Gloves, N95/P100, Goggles Liquid or Solid?

Solid Spill

Liquid Spill

3. Cover with wet paper towel
(Prevent Dust)

3. Apply Absorbent Pads
(Vermiculite/Pig Mat)

4. Double Bag Waste 5. Label as Hazardous

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow prioritizing respiratory protection and dust

control.

Regulatory & Compliance Notes
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RCRA (USA): This material is not specifically P-listed or U-listed. However, it must be

characterized. If disposed of as a pure solid, it may not carry a specific waste code unless it

exhibits toxicity characteristics (D004-D043) via TCLP, which is unlikely for this specific

structure. Standard practice is to manage it as Non-RCRA Regulated Hazardous Waste or

under a generic "Toxic" profile depending on state regulations [1].

European Waste Catalogue (EWC): Classify under 16 05 06* (laboratory chemicals,

consisting of or containing hazardous substances, including mixtures of laboratory

chemicals) [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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